![molecular formula C6H14ClNO2 B2953170 (3-Ethoxyazetidin-3-yl)methanol;hydrochloride CAS No. 2361645-77-2](/img/structure/B2953170.png)
(3-Ethoxyazetidin-3-yl)methanol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3-Ethoxyazetidin-3-yl)methanol;hydrochloride” is a chemical compound with the CAS Number: 2361645-77-2 . It has a molecular weight of 167.64 and its IUPAC name is (3-ethoxyazetidin-3-yl)methanol hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13NO2.ClH/c1-2-9-6(5-8)3-7-4-6;/h7-8H,2-5H2,1H3;1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder and it is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Catalytic Applications
(Ghorbanloo & Alamooti, 2017) explored the synthesis of a Mo-Y complex in ethanol and its use as a catalyst for oxidizing primary alcohols and hydrocarbons. This research indicates a potential application of similar ethoxy-containing compounds in catalysis.
Antimicrobial Activity
Research by (Patel, Agravat, & Shaikh, 2011) on new pyridine derivatives, synthesized in 2-ethoxy ethanol, revealed variable antimicrobial activity. This suggests a role for ethoxy-based compounds in developing antimicrobial agents.
Chemical Rearrangements
A study by (Ojima & Pei, 1992) demonstrated the skeletal rearrangement of a 3-oxazolininyl-4-hydroxymethylazetidin-2-one in methanol, highlighting the importance of ethoxy compounds in understanding chemical rearrangements.
Key Building Blocks in Synthesis
(Danielmeier, Schierle, & Steckhan, 1996) described the electrochemical oxidation of chiral 5-substituted 2-oxazolidinones in methanol, indicating that ethoxy-based compounds can be crucial intermediates in synthesizing pharmacologically significant products.
Antioxidant Properties
The work of (Einbond et al., 2004) on anthocyanin antioxidants extracted in methanol from edible fruits implies that similar ethoxy derivatives could be explored for their antioxidant properties.
Safety and Hazards
The compound has been classified with the signal word “Warning” according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements associated with this compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P321 (Specific treatment (see … on this label)), P332+P313 (If skin irritation occurs: Get medical advice/attention), P362 (Take off contaminated clothing and wash it before reuse), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P337+P313 (If eye irritation persists: Get medical advice/attention) .
properties
IUPAC Name |
(3-ethoxyazetidin-3-yl)methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-2-9-6(5-8)3-7-4-6;/h7-8H,2-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMJPDZVRSBDTOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CNC1)CO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.